Cas no 2227746-22-5 ((2R)-2-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid)

• Product Name: (2R)-2-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid
• CAS No: 2227746-22-5
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6167902
• PubChem ID: 165536934
• Update Time: 2025-10-18

(2R)-2-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid
• EN300-1474791
• 2227746-22-5
• (2R)-2-{[(1RS,3SR)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}butanoic acid

• Inchi： 1S/C25H28N2O5/c1-2-22(24(29)30)27-23(28)15-11-12-16(13-15)26-25(31)32-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,15-16,21-22H,2,11-14H2,1H3,(H,26,31)(H,27,28)(H,29,30)/t15-,16+,22-/m1/s1
• InChI Key： YYEFHZSIAVQNOR-ZMPRRUGASA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@H]1CC[C@@H](C(N[C@@H](C(=O)O)CC)=O)C1)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid

Comprehensive Analysis of (2R)-2-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid (CAS No. 2227746-22-5)

The compound (2R)-2-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid (CAS No. 2227746-22-5) is a sophisticated chiral molecule with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a cyclopentyl backbone, makes it a valuable intermediate in the development of bioactive compounds. Researchers are increasingly interested in this molecule due to its role in drug discovery and bioconjugation, aligning with current trends in precision medicine and targeted therapies.

One of the most searched topics in organic chemistry and medicinal chemistry revolves around the optimization of Fmoc-protected amino acids. The (2R)-2-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid exemplifies this trend, as its Fmoc group ensures stability during solid-phase peptide synthesis (SPPS). This aligns with the growing demand for high-purity peptides in biopharmaceuticals and diagnostic reagents. The compound’s chiral centers also make it a subject of interest for asymmetric synthesis, a hot topic in green chemistry and catalysis.

In the context of AI-driven drug design, molecules like CAS No. 2227746-22-5 are frequently analyzed for their molecular docking potential. Computational chemists often search for structure-activity relationships (SAR) to predict the compound’s interactions with biological targets. This ties into broader discussions about machine learning in chemistry, where cheminformatics tools are used to accelerate hit-to-lead optimization. The compound’s cyclopentylformamido moiety, in particular, is scrutinized for its conformational flexibility and impact on bioavailability.

Another area of interest is the compound’s potential in prodrug development. The butanoic acid terminus offers opportunities for esterification or amidation, which are common strategies to enhance drug delivery. This resonates with searches related to oral bioavailability enhancement and sustained-release formulations. Additionally, the Fmoc group’s UV-active properties make the compound useful in analytical chemistry, particularly in HPLC-based purification workflows, a frequent query among lab technicians.

From an SEO perspective, this compound attracts queries like "Fmoc-protected amino acid uses", "chiral building blocks for drug synthesis", and "CAS 2227746-22-5 applications". By addressing these search intents, this article enhances its online visibility while providing actionable insights for researchers. The compound’s relevance to COVID-19 research (e.g., peptide-based antivirals) further boosts its searchability, though its applications extend far beyond pandemic-related studies.

In summary, (2R)-2-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid represents a nexus of organic synthesis, pharmaceutical innovation, and computational chemistry. Its multifaceted utility ensures continued interest across academia and industry, making it a staple in modern chemical libraries and drug development pipelines.